Cas no 2229261-12-3 (2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine
• CAS No: 2229261-12-3
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 6257750
• PubChem ID: 165695627
• Update Time: 2025-06-08

2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine
• EN300-1818566
• 2229261-12-3

• Inchi： 1S/C8H7F3N2O2/c9-5-1-4(7(11)3-12)8(13(14)15)2-6(5)10/h1-2,7H,3,12H2
• InChI Key： DGPDHHYUOLXSIC-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=C(C(=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine

Professional Introduction to Compound with CAS No. 2229261-12-3 and Product Name: 2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine

The compound identified by the CAS number 2229261-12-3 and the product name 2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of multiple fluorine atoms and a nitro group in its molecular framework suggests potential applications in drug development, particularly in modulating biological pathways that are critical for therapeutic intervention.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. These compounds are valued for their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, thereby optimizing pharmacokinetic profiles. The specific arrangement of substituents in 2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine makes it a promising candidate for further investigation in medicinal chemistry.

The 4,5-difluoro moiety within the phenyl ring is particularly noteworthy. Fluorine atoms are known to exert significant effects on the electronic properties of molecules, which can translate into enhanced binding interactions with enzymes and receptors. This feature is particularly relevant in the context of developing inhibitors or modulators for enzymes that play key roles in diseases such as cancer, inflammation, and infectious disorders. The 2-nitro group further contributes to the compound's reactivity and potential for further derivatization, offering chemists a versatile scaffold for designing novel analogs with tailored biological activities.

Recent studies have highlighted the importance of fluorinated nitroaromatic compounds in medicinal chemistry. For instance, researchers have demonstrated that such compounds can exhibit potent activity against various therapeutic targets by influencing key biochemical pathways. The fluoroethan-1-amine side chain in this molecule adds another layer of complexity, potentially influencing solubility and bioavailability. This side chain is reminiscent of amine-functionalized compounds that have shown promise in treating neurological disorders and cardiovascular diseases.

The synthesis of 2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine involves sophisticated organic transformations that require careful optimization to ensure high yield and purity. The introduction of multiple fluorine atoms necessitates the use of specialized reagents and conditions to prevent unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, the molecular properties of this compound can be modeled using density functional theory (DFT) and other quantum mechanical methods. These simulations help predict binding affinities, metabolic stability, and other pharmacokinetic parameters before experimental synthesis is undertaken. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to make data-driven decisions about which compounds warrant further investigation.

In clinical research, the potential therapeutic applications of 2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine are being explored through preclinical studies. Initial findings suggest that this compound may exhibit inhibitory activity against specific enzymes or receptors implicated in disease pathogenesis. For example, its structure bears similarities to known inhibitors of tyrosine kinases, which are central targets in oncology research. Additionally, its fluorinated nature may confer advantages such as improved blood-brain barrier penetration, making it a candidate for treating central nervous system disorders.

The role of fluorine in modulating pharmacological properties cannot be overstated. Fluorine atoms can influence both the physical chemical properties (e.g., lipophilicity) and the electronic environment of molecules, thereby affecting their interaction with biological targets. In 2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine, the combined effects of multiple fluorine atoms are likely to result in a molecule with enhanced binding affinity and selectivity. This is particularly important in drug development, where high selectivity minimizes off-target effects and improves overall therapeutic efficacy.

Future directions for research on this compound may include exploring its potential as a lead molecule for drug development or as a building block for more complex derivatives. The versatility of its structural framework allows for modifications at multiple positions, enabling chemists to fine-tune its biological activities according to specific therapeutic needs. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,2229261-12-3 and its corresponding product name,2-(4,5-difluoro-2-nitrophenyl)-2-fluoroethan-1-amine, represent an exciting development in pharmaceutical chemistry. The unique combination of structural features—such as the 4,5-difluoro phenyl ring,fluoroethan-1-amino side chain,and 2-nitro group—makes this compound a compelling candidate for further investigation into its biological activities and potential therapeutic applications. As research progresses,this molecule has the potential to contribute significantly to advancements in drug discovery and development across various disease areas.